Cas no 78679-71-7 ((E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine)

• Product Name: (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine
• CAS No: 78679-71-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD00194033
• CID: 3061969
• PubChem ID: 5925465
• Update Time: 2025-06-08

(E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)ethan-1-one oxime
• N-(1-(adamantan-1-yl)ethylidene)hydroxylamine
• 1-Adamantyl methyl ketone oxime
• 1-Adamantan-1-yl-ethanone oxime
• Z49568754
• AKOS006238594
• AKOS001023671
• (E)-1-(Adamantan-1-yl)ethan-1-one oxime
• 102-803-2
• (NE)-N-[1-(1-adamantyl)ethylidene]hydroxylamine
• 1707-40-0
• G33824
• Ethanone,1-tricyclo[3.3.1.13,7]dec-1-yl-,oxime,(1E)-
• Ethanone, 1-tricyclo[3.3.1.13,7]dec-1-yl-, oxime, (1E)-
• (1E)-1-(1-adamantyl)ethanone oxime
• HMS547B20
• 1-adamantyl methyl ketoxime
• F1928-0012
• 78679-71-7
• N-[1-(adamantan-1-yl)ethylidene]hydroxylamine
• EN300-07997
• (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine

• MDL： MFCD00194033
• Inchi： 1S/C12H19NO/c1-8(13-14)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11,14H,2-7H2,1H3/b13-8+
• InChI Key： NOWUKHMRBUCWRA-MDWZMJQESA-N
• SMILES： O/N=C(\C)/C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 193.146664230Da
• Monoisotopic Mass: 193.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.6Ų

Additional information on (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine

Chemical Profile of (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine (CAS No. 78679-71-7)

(E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine, identified by its CAS number 78679-71-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines an adamantan-1-yl moiety with an ethylidenehydroxylamine functional group. The presence of these distinct structural features imparts remarkable chemical and biological properties, making it a valuable candidate for various applications in drug discovery and molecular research.

The adamantan-1-yl group, a rigid bicyclic hydrocarbon structure, is known for its stability and resistance to metabolic degradation. This characteristic makes it an attractive component in the design of bioactive molecules, as it can enhance the pharmacokinetic properties of a drug candidate. In contrast, the ethylidenehydroxylamine moiety introduces a polar and reactive site that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets. The combination of these two features results in a compound with a balanced profile of solubility, reactivity, and bioavailability.

In recent years, the study of heterocyclic compounds has seen considerable advancements, particularly in the development of novel therapeutic agents. The structural motif present in (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine has been explored for its potential applications in modulating enzyme activity and receptor binding. For instance, researchers have investigated its interactions with metalloproteinases and kinases, which are key targets in the treatment of inflammatory diseases and cancer. The rigid adamantane core provides a stable scaffold that can improve binding affinity, while the hydroxylamine group allows for selective interactions with specific amino acid residues on the target protein.

The synthesis of (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure forms of the compound, which is critical for evaluating its biological activity without interference from racemic impurities.

The compound's potential therapeutic applications have been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine can effectively bind to the active sites of various enzymes, including those involved in signal transduction pathways. This has led to investigations into its role as a modulator of pathways relevant to neurological disorders and metabolic diseases. Additionally, its ability to cross the blood-brain barrier has made it a candidate for developing treatments targeting central nervous system disorders.

In vitro studies have demonstrated the compound's ability to inhibit the activity of certain enzymes associated with oxidative stress and inflammation. These effects are particularly relevant in the context of aging-related diseases and chronic conditions where oxidative damage plays a significant role. The hydroxylamine group has been shown to act as a scavenger for reactive oxygen species, thereby protecting cells from oxidative damage. This property makes (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine a promising candidate for antioxidant therapies.

The chemical stability of (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine under various conditions has also been thoroughly evaluated. Studies have shown that the compound maintains its structural integrity under physiological conditions, making it suitable for formulation into drug products. Furthermore, its compatibility with different solvents and excipients has been assessed to ensure optimal delivery systems can be developed. These factors are crucial for translating preclinical findings into effective clinical treatments.

The growing interest in (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine has spurred further research into its derivatives and analogs. By modifying specific functional groups or introducing additional moieties, researchers aim to enhance its biological activity and reduce potential side effects. Such structural modifications can lead to novel compounds with improved pharmacological profiles, expanding their therapeutic potential across multiple disease areas.

The synthesis and characterization of (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These techniques are essential for ensuring the quality and consistency of the compound throughout its development process.

In conclusion, (E)-N-1-(adamantan-1-yl)ethylidenehydroxylamine (CAS No. 78679-71-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of stability provided by the adamantine core and reactivity introduced by the ethylidenehydroxylamine group makes it a versatile tool for drug discovery. Ongoing studies continue to explore its applications in modulating enzyme activity, targeting neurological disorders, and developing antioxidant therapies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.